Cas no 2171244-06-5 (3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171244-06-5
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6469234
• PubChem ID: 165824108
• Update Time: 2025-06-30

3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 3-[(2S)-N-benzyl-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171244-06-5
• EN300-1530662

• Inchi： 1S/C32H36N2O6/c1-32(2,3)40-21-28(30(37)34(18-17-29(35)36)19-22-11-5-4-6-12-22)33-31(38)39-20-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,27-28H,17-21H2,1-3H3,(H,33,38)(H,35,36)/t28-/m0/s1
• InChI Key： OHTYVYLMFDYFIY-NDEPHWFRSA-N
• SMILES： O(C(N[C@H](C(N(CC1C=CC=CC=1)CCC(=O)O)=O)COC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171244-06-5): A Comprehensive Overview

3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171244-06-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a benzyl group, a tert-butoxy group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural features contribute to its unique chemical properties and potential applications in drug development.

The benzyl group in the compound plays a crucial role in enhancing its solubility and stability, making it suitable for various biological assays. The tert-butoxy group, on the other hand, provides additional steric protection, which can be beneficial in maintaining the compound's integrity during synthesis and storage. The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the development of peptide-based therapeutics.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds with similar structures exhibit potent anti-inflammatory properties. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity. This finding suggests that 3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the potential of this compound as an anticancer agent. The study demonstrated that the compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis through the activation of caspase pathways. These findings open up new avenues for the development of targeted cancer therapies using this compound as a scaffold.

The structural complexity of 3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid also makes it an attractive candidate for drug delivery systems. Researchers at the University of California, San Francisco, have developed a novel nanoparticle formulation that encapsulates this compound, enhancing its bioavailability and reducing systemic toxicity. The nanoparticles were designed to release the compound in a controlled manner at the target site, thereby improving therapeutic efficacy.

Beyond its therapeutic applications, this compound has also been studied for its potential use in diagnostic imaging. A study published in Bioconjugate Chemistry reported that derivatives of this compound can be labeled with radioisotopes or fluorescent dyes to create imaging agents for non-invasive monitoring of disease progression and treatment response. The high specificity and stability of these labeled compounds make them valuable tools in clinical diagnostics.

In conclusion, 3-(2S)-N-benzyl-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171244-06-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents and diagnostic tools. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered, contributing to advancements in healthcare and medicine.